Tributoxy(ethyl acetoacetato-O1',O3)titanium

• CAS No.: 15743-93-8
• Molecular Formula: C18H36O6Ti
• Molecular Weight: 396.3 g/mol
• IUPAC Name: butan-1-olate;(Z)-4-ethoxy-4-oxobut-2-en-2-olate;titanium(4+)
• InChI: InChI=1S/C6H10O3.3C4H9O.Ti/c1-3-9-6(8)4-5(2)7;3*1-2-3-4-5;/h4,7H,3H2,1-2H3;3*2-4H2,1H3;/q;3*-1;+4/p-1/b5-4-
• InChI Key: UDFMHGGHIGHWPF-HCLDKOLZSA-M
• Isomeric SMILES: CCCC[O-].CCCC[O-].CCCC[O-].CCOC(=O)/C=C(/C)\[O-].[Ti+4]
• Canonical SMILES: CCCC[O-].CCCC[O-].CCCC[O-].CCOC(=O)C=C(C)[O-].[Ti+4]

Description

Tributoxy(ethyl acetoacetato-O1’,O3)titanium is a chemical compound with the molecular formula C18H36O6Ti and a molecular weight of 396.35 g/mol . It is known for its applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tributoxy(ethyl acetoacetato-O1’,O3)titanium typically involves the reaction of titanium tetrachloride with ethyl acetoacetate and butanol. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of tributoxy(ethyl acetoacetato-O1’,O3)titanium follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and precise reaction conditions to achieve consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

Tributoxy(ethyl acetoacetato-O1’,O3)titanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form titanium dioxide and other by-products.

Reduction: It can be reduced to form lower oxidation state titanium compounds.

Substitution: The butoxy and ethyl acetoacetato groups can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include titanium dioxide, lower oxidation state titanium compounds, and substituted titanium complexes .

Scientific Research Applications

Tributoxy(ethyl acetoacetato-O1’,O3)titanium has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of advanced materials, coatings, and other industrial applications.

Mechanism of Action

The mechanism of action of tributoxy(ethyl acetoacetato-O1’,O3)titanium involves its interaction with molecular targets and pathways. The compound can act as a catalyst, facilitating various chemical reactions by lowering the activation energy. It can also interact with biomolecules, potentially leading to biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to tributoxy(ethyl acetoacetato-O1’,O3)titanium include:

• Tetrabutoxy titanium
• Titanium isopropoxide
• Titanium ethoxide

Uniqueness

Tributoxy(ethyl acetoacetato-O1’,O3)titanium is unique due to its specific combination of butoxy and ethyl acetoacetato ligands, which confer distinct chemical properties and reactivity. This makes it particularly useful in certain catalytic and industrial applications .